Cas no 1706430-86-5 (Ethyl 2-(3-aminooxetan-3-yl)acetate oxalate)

• Product Name: Ethyl 2-(3-aminooxetan-3-yl)acetate oxalate
• CAS No: 1706430-86-5
• MF: C₉H₁₅NO₇
• MW: 249.217903375626
• CID: 4798035
• Update Time: 2023-08-17

Ethyl 2-(3-aminooxetan-3-yl)acetate oxalate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-aminooxetan-3-yl)acetate oxalate
• PB36600
• oxalic acid ethyl 2-(3-aminooxetan-3-yl)acetate

• Inchi： 1S/C7H13NO3.C2H2O4/c1-2-11-6(9)3-7(8)4-10-5-7;3-1(4)2(5)6/h2-5,8H2,1H3;(H,3,4)(H,5,6)
• InChI Key： WXOGOQDFXYCCOY-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)OCC)(C1)N.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 225
• Topological Polar Surface Area: 136

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives